Isobutyl Angelate
Isobutyl Angelate
Isobutyl angelate, also known as fema 2180, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Isobutyl angelate is slightly soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa). Isobutyl angelate has been primarily detected in urine. Within the cell, isobutyl angelate is primarily located in the cytoplasm. Isobutyl angelate is a sweet, caraway, and celery tasting compound that can be found in roman camomile. This makes isobutyl angelate a potential biomarker for the consumption of this food product.
Brand Name:
Vulcanchem
CAS No.:
7779-81-9
VCID:
VC0145879
InChI:
InChI=1S/C9H16O2/c1-5-8(4)9(10)11-6-7(2)3/h5,7H,6H2,1-4H3/b8-5-
SMILES:
CC=C(C)C(=O)OCC(C)C
Molecular Formula:
C9H16O2
Molecular Weight:
156.22 g/mol
Isobutyl Angelate
CAS No.: 7779-81-9
Reference Standards
VCID: VC0145879
Molecular Formula: C9H16O2
Molecular Weight: 156.22 g/mol
| CAS No. | 7779-81-9 |
|---|---|
| Product Name | Isobutyl Angelate |
| Molecular Formula | C9H16O2 |
| Molecular Weight | 156.22 g/mol |
| IUPAC Name | 2-methylpropyl (Z)-2-methylbut-2-enoate |
| Standard InChI | InChI=1S/C9H16O2/c1-5-8(4)9(10)11-6-7(2)3/h5,7H,6H2,1-4H3/b8-5- |
| Standard InChIKey | XDEGQMQKHFPBEW-YVMONPNESA-N |
| Isomeric SMILES | C/C=C(/C)\C(=O)OCC(C)C |
| SMILES | CC=C(C)C(=O)OCC(C)C |
| Canonical SMILES | CC=C(C)C(=O)OCC(C)C |
| Density | 0.874-0.880 |
| Physical Description | Colourless liquid; winey, fruity aroma |
| Description | Isobutyl angelate, also known as fema 2180, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Isobutyl angelate is slightly soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa). Isobutyl angelate has been primarily detected in urine. Within the cell, isobutyl angelate is primarily located in the cytoplasm. Isobutyl angelate is a sweet, caraway, and celery tasting compound that can be found in roman camomile. This makes isobutyl angelate a potential biomarker for the consumption of this food product. |
| Solubility | Insoluble in water; soluble in oils soluble (in ethanol) |
| Synonyms | (Z)-2-Methyl-2-butenoic Acid 2-Methylpropyl Ester; Angelic Acid Isobutyl Ester; (Z)-2-Methylcrotonic Acid Isobutyl Ester; (Z)-Isobutyl 2-Methylbut-2-enoate; Isobutyl Angelate; Isobutyl cis-2-Methyl-2-butenoate |
| PubChem Compound | 5367807 |
| Last Modified | Nov 11 2021 |
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